Cas no 37535-79-8 (Pentanenitrile, 2-[(1-phenylethyl)amino]-)

• Product Name: Pentanenitrile, 2-[(1-phenylethyl)amino]-
• CAS No: 37535-79-8
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 1484309
• PubChem ID: 78062369
• Update Time: 2025-04-21

Pentanenitrile, 2-[(1-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-[(1-phenylethyl)amino]-
• DTXSID301283806
• 37535-79-8
• 2-[(1-PHENYLETHYL)AMINO]PENTANENITRILE

• Inchi： 1S/C13H18N2/c1-3-7-13(10-14)15-11(2)12-8-5-4-6-9-12/h4-6,8-9,11,13,15H,3,7H2,1-2H3
• InChI Key： NCZREENQEUQSQK-UHFFFAOYSA-N
• SMILES： N(C(C#N)CCC)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82